Cas no 82584-86-9 (Butanedioic acid, (dicyanomethyl)-, diethyl ester)

• Product Name: Butanedioic acid, (dicyanomethyl)-, diethyl ester
• CAS No: 82584-86-9
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 687453
• PubChem ID: 11195758
• Update Time: 2025-04-19

Butanedioic acid, (dicyanomethyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, (dicyanomethyl)-, diethyl ester
• diethyl 2-(dicyanomethyl)butanedioate
• 82584-86-9
• DTXSID70458397

• Inchi： 1S/C11H14N2O4/c1-3-16-10(14)5-9(8(6-12)7-13)11(15)17-4-2/h8-9H,3-5H2,1-2H3
• InChI Key： KJRQKSRPPDDJPP-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(C#N)C#N)CC(=O)OCC)=O

Computed Properties

• Exact Mass: 238.09535693g/mol
• Monoisotopic Mass: 238.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 100Ų